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Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monoethanolamine Lauryl Sulfate (MEA-Lauryl Sulfate), identified by the CAS number 4722-

98-9, is an anionic surfactant belonging to the alkyl sulfate group.[1] It is the salt formed from

the neutralization of lauryl sulfate with monoethanolamine (MEA).[2][3] This modification from

the more common sodium lauryl sulfate (SLS) imparts distinct physicochemical properties,

including enhanced solubility and mildness, making it a valuable ingredient in a wide array of

applications, particularly in the cosmetic and pharmaceutical industries.[1][2] This technical

guide provides a comprehensive overview of MEA-Lauryl Sulfate, including its chemical and

physical properties, synthesis, mechanism of action, applications, and detailed experimental

protocols for its analysis and safety assessment.

Physicochemical Properties
MEA-Lauryl Sulfate is characterized by its amphiphilic nature, possessing both a hydrophobic

lauryl alkyl chain and a hydrophilic sulfate-MEA head group.[4] This structure is fundamental to

its surface-active properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1606115?utm_src=pdf-interest
https://www.benchchem.com/product/b1606115?utm_src=pdf-body
https://one.oecd.org/document/ENV/CBC/MONO(2025)6/en/pdf
http://iivs.org/wp-content/uploads/2018/08/iivs_poster_predicting-ocular-irritation-of-surfactants-using-the-bovine-corneal-opacity-and-permeability-assay.pdf
https://catalog.labcorp.com/crop-chemical/oecd-420-ocspp-870-1100-acute-oral-toxicity-fixed-dose-procedure
https://one.oecd.org/document/ENV/CBC/MONO(2025)6/en/pdf
http://iivs.org/wp-content/uploads/2018/08/iivs_poster_predicting-ocular-irritation-of-surfactants-using-the-bovine-corneal-opacity-and-permeability-assay.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 4722-98-9 [2]

Molecular Formula C₁₄H₃₃NO₅S [4]

Molecular Weight 327.48 g/mol [5]

Appearance Clear to slightly yellow liquid [2]

Solubility Soluble in water [2]

Density Approximately 1.03 g/mL [1]

pH (of commercial solutions) 3.0 - 4.0 [1]

Synthesis
The synthesis of Monoethanolamine Lauryl Sulfate is a multi-step process involving the

sulfation of lauryl alcohol followed by neutralization with monoethanolamine.[3]

Synthesis Workflow

Lauryl Alcohol

Sulfation

Sulfating Agent (e.g., SO₃)

Lauryl Sulfate

Neutralization

Monoethanolamine (MEA)

Crude MEA-Lauryl Sulfate Purification MEA-Lauryl Sulfate

Click to download full resolution via product page

Synthesis of Monoethanolamine Lauryl Sulfate.

Experimental Protocol: Synthesis
Sulfation of Lauryl Alcohol: Lauryl alcohol is reacted with a sulfating agent, such as sulfur

trioxide (SO₃) or chlorosulfonic acid, under controlled temperature conditions to produce
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lauryl sulfuric acid.[2]

Neutralization: The resulting lauryl sulfuric acid is then neutralized with monoethanolamine

(MEA) in a stoichiometric ratio to form the monoethanolamine lauryl sulfate salt.[3]

Purification: The crude product undergoes purification steps, such as washing and filtration,

to remove any unreacted starting materials and by-products.[2][3]

Mechanism of Action as a Surfactant
As a surfactant, MEA-Lauryl Sulfate reduces the surface tension between water and oily

substances, allowing them to be washed away.[2] This is achieved through the formation of

micelles.

Micelle Formation and Cleaning Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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